Cas no 915934-26-8 (8-(butan-2-yl)-1,6,7-trimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(butan-2-yl)-1,6,7-trimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 915934-26-8
• MF: C₁₇H₂₄N₅O₂
• MW: 330.404763221741
• CID: 6477209
• PubChem ID: 73328734
• Update Time: 2025-10-29

8-(butan-2-yl)-1,6,7-trimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(butan-2-yl)-1,6,7-trimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 915934-26-8
• 3-allyl-8-(sec-butyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• Inchi： 1S/C17H24N5O2/c1-7-9-20-15(23)13-14(19(6)17(20)24)18-16-21(10(3)8-2)11(4)12(5)22(13)16/h7,10,13H,1,8-9H2,2-6H3/q+1
• InChI Key： FRECHTHFMBFIRX-UHFFFAOYSA-N
• SMILES： O=C1C2C(N(C)C(N1CC=C)=O)=NC1N(C(C)=C(C)[N+]2=1)C(C)CC

Computed Properties

• Exact Mass: 330.19300003g/mol
• Monoisotopic Mass: 330.19300003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.8Ų

Additional information on 8-(butan-2-yl)-1,6,7-trimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

8-(Butan-2-yl)-1,6,7-trimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione: A Comprehensive Overview

The compound with CAS No. 915934-26-8, known as 8-(butan-2-yl)-1,6,7-trimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, has garnered significant attention in the scientific community due to its unique structural features and potential biological activities. This molecule belongs to the class of imidazo[1,2-g]purine derivatives, which are known for their diverse applications in pharmacology and organic chemistry. The imidazo[1,2-g]purine core structure is a bicyclic system that has been extensively studied for its role in various biological processes.

Recent studies have highlighted the importance of imidazo[1,2-g]purine derivatives in drug discovery. These compounds are often explored for their potential as kinase inhibitors or modulators of cellular signaling pathways. The presence of substituents such as butan-2-yl and propenyl groups in this compound adds complexity to its structure and may influence its pharmacokinetic properties. The butan-2-yl group is a branched alkyl chain that could enhance lipophilicity and improve bioavailability when administered systemically.

The propenyl group attached at position 3 introduces unsaturation into the molecule. This feature is particularly interesting as it can participate in conjugation with the aromatic rings of the imidazo[1,2-g]purine system. Such conjugation may stabilize certain transition states during enzymatic reactions or binding interactions with target proteins. Recent research has shown that substituents at this position can significantly affect the compound's ability to inhibit specific kinases or other enzymes.

One of the most intriguing aspects of this compound is its imidazo[1,2-g]purine dione framework. The two ketone groups at positions 2 and 4 create a rigid structure that could facilitate specific interactions with biological targets. This rigidity is often advantageous in drug design as it can enhance selectivity and reduce off-target effects. Furthermore, the presence of multiple methyl groups at positions 1, 6, and 7 suggests that this compound may exhibit steric hindrance properties that could influence its binding affinity to proteins or nucleic acids.

Recent advancements in computational chemistry have allowed researchers to model the interactions between imidazo[1,2-g]purine derivatives and their potential targets with unprecedented accuracy. For instance,molecular docking studies have revealed that compounds like this one can bind effectively to ATP-binding pockets of protein kinases due to their structural similarity to adenosine triphosphate (ATP). This similarity makes them promising candidates for inhibiting kinase activity in various disease states such as cancer or inflammatory disorders.

In addition to its potential therapeutic applications,8-(butan-2-yl)-1,6...